Cas no 946227-43-6 (N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide
• CAS No: 946227-43-6
• MF: C₁₆H₁₈N₄O₅S
• MW: 378.402922153473
• CID: 5504615
• Update Time: 2025-07-29

N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(2-methoxyethyl)oxamide
• N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C16H18N4O5S/c1-25-8-7-17-15(21)16(22)18-14-12-9-26(23,24)10-13(12)19-20(14)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,17,21)(H,18,22)
• InChI Key： GHMDDHXREUBBED-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)=O

Additional information on N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide

N'-{5,5-Dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 946227-43-6, known as N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thienopyrazole ring system and an ethanediamide moiety. The presence of these functional groups makes it a promising candidate for various applications in drug development and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, the thienopyrazole moiety has been shown to exhibit potent inhibitory activity against certain kinases, making it a valuable lead compound for anti-cancer drug discovery. Additionally, the ethanediamide group contributes to the molecule's solubility and bioavailability, enhancing its suitability for pharmacological applications.

The synthesis of N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thienopyrazole ring system through cyclization reactions and the subsequent functionalization to introduce the ethanediamide group. These steps require precise control over reaction conditions to ensure high yields and product purity.

One of the most intriguing aspects of this compound is its versatility in different chemical environments. For example, it has been utilized in the development of advanced materials with unique electronic properties. By incorporating this molecule into polymer matrices or as a building block in supramolecular assemblies, researchers have demonstrated its potential in creating materials with enhanced conductivity and mechanical stability. Such applications are particularly relevant in the rapidly growing field of organic electronics.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure and reactivity patterns. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic properties for use in dye-sensitized solar cells (DSSCs). This finding has opened new avenues for its application in renewable energy technologies.

In terms of toxicity and safety profiles, preliminary studies indicate that N'-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N-(2-methoxyethyl)ethanediamide demonstrates low cytotoxicity against human cell lines. However, further investigations are required to fully understand its pharmacokinetics and long-term effects on biological systems. Regulatory agencies emphasize the importance of thorough safety assessments before any compound can be considered for clinical use or large-scale production.

Looking ahead, the development of efficient synthetic routes for this compound remains a critical area of research. Current methods involve multiple steps with relatively low yields; therefore, there is a pressing need for more streamlined approaches that can facilitate large-scale production. Researchers are exploring alternative strategies such as microwave-assisted synthesis and catalytic processes to address these challenges.

In conclusion,N'-{5,5-dioxo-2-phenyl}thienopyrazole derivatives like CAS No 946227 represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features and versatile chemical properties make them valuable tools for advancing both medicinal chemistry and materials science. As research continues to uncover new insights into their behavior and potential uses,CAS No 946227 compounds are poised to play an increasingly important role in shaping future innovations.